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Compound of Interest

Compound Name: 2-Bromo-4-iodobenzoic acid

Cat. No.: B1342347

An In-depth Technical Guide to 2-Bromo-4-iodobenzoic Acid

This technical guide provides a comprehensive overview of 2-Bromo-4-iodobenzoic acid, a
halogenated aromatic carboxylic acid of interest to researchers and professionals in the fields
of organic synthesis, medicinal chemistry, and materials science. This document details its
chemical identity, physicochemical properties, a representative synthetic protocol, and its
structural representation.

Chemical Structure and Identity

2-Bromo-4-iodobenzoic acid is a disubstituted benzoic acid derivative featuring both a
bromine and an iodine atom attached to the benzene ring.

IUPAC Name: 2-bromo-4-iodobenzoic acid[1]
Chemical Formula: C7H4BrlOz[1]
CAS Number: 28547-29-7[1]

Physicochemical Properties

The following table summarizes the key quantitative data for 2-Bromo-4-iodobenzoic acid,
providing a valuable reference for experimental design and characterization.
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Property Value Source
Molecular Weight 326.91 g/mol [1]
Monoisotopic Mass 325.84394 Da [1]
Polar Surface Area 37.3A2 [1]
XLogP3-AA 2.9 [1]

Synthesis of 2-Bromo-4-iodobenzoic Acid

A specific, detailed experimental protocol for the synthesis of 2-Bromo-4-iodobenzoic acid is
not readily available in the provided search results. However, based on established synthetic
methodologies for analogous halogenated benzoic acids, such as the Sandmeyer reaction, a
plausible synthetic route can be proposed starting from 2-amino-4-iodobenzoic acid.[2]

Proposed Synthetic Pathway:

The synthesis would likely proceed via a two-step process involving the diazotization of an
amino-iodobenzoic acid precursor, followed by a copper-catalyzed bromination.

Step 1: Diazotization Step 2: Sandmeyer Reaction

\ NaNO2, HBr, 0-5 °C ( \ CuBr
2-Amino-4-iodobenzoic acid ) =Klntermediate Diazonium Salt) 2-Bromo-4-iodobenzoic acid

Click to download full resolution via product page
Caption: Proposed synthesis of 2-Bromo-4-iodobenzoic acid.
Detailed Experimental Protocol (Generalized):

¢ Diazotization: 2-amino-4-iodobenzoic acid is dissolved in an aqueous solution of
hydrobromic acid. The solution is cooled to 0-5 °C in an ice bath. An aqueous solution of
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sodium nitrite is then added dropwise while maintaining the low temperature to form the
corresponding diazonium salt.[2]

o Sandmeyer Reaction: In a separate flask, a solution of copper(l) bromide in hydrobromic
acid is prepared. The freshly prepared, cold diazonium salt solution is then slowly added to
the copper(l) bromide solution. Vigorous nitrogen evolution is typically observed.

o Workup and Purification: After the addition is complete, the reaction mixture is allowed to
warm to room temperature and may be heated to ensure complete reaction. The crude
product precipitates from the solution and is collected by filtration. The solid is then washed
with water to remove inorganic salts. Further purification can be achieved by recrystallization
from a suitable solvent system, such as ethanol/water, to yield pure 2-Bromo-4-
iodobenzoic acid.

Chemical Structure Visualization

The chemical structure of 2-Bromo-4-iodobenzoic acid is depicted below, illustrating the
connectivity of the atoms.

Caption: Chemical structure of 2-Bromo-4-iodobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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